Cas no 1095654-22-0 (N1-Methyl-N1-(thiolan-3-yl)benzene-1,4-diamine)

• Product Name: N1-Methyl-N1-(thiolan-3-yl)benzene-1,4-diamine
• CAS No: 1095654-22-0
• MF: C₁₁H₁₆N₂S
• MW: 208.323141098022
• CID: 5048093
• Update Time: 2023-08-24

N1-Methyl-N1-(thiolan-3-yl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1-methyl-N1-(thiolan-3-yl)benzene-1,4-diamine
• 4-N-methyl-4-N-(thiolan-3-yl)benzene-1,4-diamine
• N1-Methyl-N1-(tetrahydrothiophen-3-yl)benzene-1,4-diamine
• N1-Methyl-N1-(thiolan-3-yl)benzene-1,4-diamine

• Inchi： 1S/C11H16N2S/c1-13(11-6-7-14-8-11)10-4-2-9(12)3-5-10/h2-5,11H,6-8,12H2,1H3
• InChI Key： RRBHVWBDBYUDIM-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C)C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• XLogP3: 2.2
• Topological Polar Surface Area: 54.6

N1-Methyl-N1-(thiolan-3-yl)benzene-1,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)